Cas no 879896-58-9 (N-Methyl-N-(2-piperidin-1-ylpyridin-4-yl)methylamine)

• Product Name: N-Methyl-N-(2-piperidin-1-ylpyridin-4-yl)methylamine
• CAS No: 879896-58-9
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• MDL: MFCD09025859
• CID: 710220
• PubChem ID: 17851834
• Update Time: 2025-04-19

N-Methyl-N-(2-piperidin-1-ylpyridin-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine,N-methyl-2-(1-piperidinyl)-
• N-methyl-1-(2-piperidin-1-ylpyridin-4-yl)methanamine
• N-METHYL-N-[(2-PIPERIDIN-1-YLPYRIDIN-4-YL)METHYL]AMINE
• TS-02941
• 879896-58-9
• N-Methyl-1-(2-(piperidin-1-yl)pyridin-4-yl)methanamine
• AKOS011564821
• N-Methyl-2-piperidino-4-pyridinemethanamine
• N-Methyl-N-[(2-piperidin-1-ylpyridin-4-yl)methyl]amine,97%
• methyl({[2-(piperidin-1-yl)pyridin-4-yl]methyl})amine
• DTXSID30591279
• F80169
• N-Methyl-1-[2-(piperidin-1-yl)pyridin-4-yl]methanamine
• CS-0313840
• MFCD09025859
• DB-361453
• N-Methyl-N-(2-piperidin-1-ylpyridin-4-yl)methylamine

• MDL： MFCD09025859
• Inchi： 1S/C12H19N3/c1-13-10-11-5-6-14-12(9-11)15-7-3-2-4-8-15/h5-6,9,13H,2-4,7-8,10H2,1H3
• InChI Key： CPEUGLUNQVAGDV-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C=CN=2)CNC)CCCCC1

Computed Properties

• Exact Mass: 205.15800
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.044
• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.546
• PSA: 28.16000
• LogP: 2.24720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines